Cas no 96406-05-2 (Octanedioic acid,2-oxo-)
Octanedioic acid,2-oxo- structure
Product Name:Octanedioic acid,2-oxo-
CAS No:96406-05-2
MF:C8H12O5
MW:188.177883148193
CID:806141
PubChem ID:146903
Update Time:2025-04-19
Octanedioic acid,2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanedioic acid,2-oxo-
- 2-ketosuberate
- 2-Ketosuberic acid
- 2-Oxooctanedioic acid
- alpha-Ketosuberic acid
- SCHEMBL2993356
- Q27149629
- Octanedioic acid, 2-oxo-
- DTXSID50914527
- 96406-05-2
- CHEBI:80587
- 2-Oxooctanedionic acid
- 2-Oxosuberate
- alpha-Ketosuberic acid, >=97.0% (HPLC)
- alpha-Ketosuberate
-
- MDL: MFCD20640990
- Inchi: 1S/C8H12O5/c9-6(8(12)13)4-2-1-3-5-7(10)11/h1-5H2,(H,10,11)(H,12,13)
- InChI Key: HAGOOZVJLSSXGZ-UHFFFAOYSA-N
- SMILES: OC(CCCCCC(C(=O)O)=O)=O
Computed Properties
- Exact Mass: 188.06847348g/mol
- Monoisotopic Mass: 188.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 91.7Ų
Octanedioic acid,2-oxo- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:2-8°C
Octanedioic acid,2-oxo- Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
96406-05-2 (Octanedioic acid,2-oxo-) Related Products
- 1821-02-9(2-Oxovaleric Acid)
- 3184-35-8(Hexanedioic acid,2-oxo-)
- 816-66-0(4-Methyl-2-oxovaleric Acid)
- 328-51-8(Octanoic acid, 2-oxo-)
- 17126-90-8(2-Oxoheptanedioic Acid)
- 328-50-7(2-Ketoglutaric acid)
- 997-43-3(2-Ketoglutaric Acid Monopotassium Salt)
- 600-18-0(a-Ketobutyric Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk